Cas no 898452-63-6 (4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 898452-63-6
• MF: C₂₂H₂₄N₂O₃S₂
• MW: 428.567563056946
• CID: 5484325
• Update Time: 2025-05-26

4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-4-methoxy-
• 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C22H24N2O3S2/c1-27-19-8-10-20(11-9-19)29(25,26)23-15-21(22-7-4-14-28-22)24-13-12-17-5-2-3-6-18(17)16-24/h2-11,14,21,23H,12-13,15-16H2,1H3
• InChI Key： ATQVWSZHOFYTCV-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2SC=CC=2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS: 898452-63-6)

The compound 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS: 898452-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. The presence of the tetrahydroisoquinoline and thiophene moieties in its structure suggests potential interactions with various enzymes and receptors, making it a promising candidate for the treatment of neurological and inflammatory disorders. Studies have demonstrated its efficacy in preclinical models, highlighting its ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties.

One of the key findings from recent investigations is the compound's selective inhibition of certain sulfotransferase enzymes, which play a critical role in the metabolism of neurotransmitters and other endogenous compounds. This inhibition has been linked to its potential therapeutic effects in conditions such as Parkinson's disease and depression. Additionally, the compound's sulfonamide group has been shown to contribute to its high binding affinity and specificity, further enhancing its pharmacological profile.

In vitro and in vivo studies have provided valuable insights into the compound's safety and tolerability. Preliminary data indicate a favorable toxicity profile, with minimal off-target effects observed at therapeutic doses. However, further research is needed to fully characterize its long-term safety and potential drug-drug interactions. The compound's stability under physiological conditions has also been investigated, with results suggesting adequate metabolic stability for further development.

The synthesis of 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements have facilitated larger-scale production, enabling more extensive preclinical and clinical evaluations. Researchers have also explored structural analogs to identify derivatives with enhanced potency and selectivity, paving the way for next-generation therapeutics.

In conclusion, the compound 4-methoxy-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS: 898452-63-6) represents a promising avenue for drug development in the chemical biology and medicinal chemistry fields. Its unique structural features, combined with its demonstrated pharmacological activity, make it a compelling candidate for further investigation. Ongoing and future studies will be critical in translating these findings into clinical applications, potentially addressing unmet medical needs in neurological and inflammatory diseases.